Flumazenil Carboxylic Acid-D3

• Molecular Formula: C13H10FN3O3
• Molecular Weight: 278.25 g/mol
• InChI: InChI=1S/C13H10FN3O3/c1-16-5-10-11(13(19)20)15-6-17(10)9-3-2-7(14)4-8(9)12(16)18/h2-4,6H,5H2,1H3,(H,19,20)/i1D3
• InChIKey: SFVXVWJBSJCRJO-FIBGUPNXSA-N

Flumazenil Carboxylic Acid-D3: Product Identity & Baseline

Flumazenil Carboxylic Acid-D3 (CAS NA; molecular formula C13H7D3FN3O3; molecular weight 278.25) is a stable, isotopically labeled form of Flumazenil Carboxylic Acid (Ro 15-3890), the primary inactive metabolite of the benzodiazepine antagonist Flumazenil. It is classified as a deuterated (D3) reference standard . This compound features three deuterium atoms substituted at the N-methyl position of the flumazenil acid core structure, imparting a nominal mass shift of +3 Da relative to the unlabeled analyte .

Type Deuterated (D3) reference standard

Workflow LC-MS/MS quantification, matrix effect correction

Selection Isotope-labeled internal standard (SIL-IS) for flumazenil acid metabolite

Flumazenil Carboxylic Acid-D3: Why Unlabeled Analogs Fail

In quantitative LC-MS/MS bioanalysis, substituting Flumazenil Carboxylic Acid-D3 with its unlabeled counterpart (Flumazenil Carboxylic Acid) or a non-isotopic structural analog (e.g., a different benzodiazepine acid) introduces unacceptable quantitative error. Only a stable isotope-labeled internal standard (SIL-IS) can precisely track the target analyte through sample extraction, chromatographic separation, and ionization, thereby effectively compensating for matrix effects and ion suppression/enhancement that cause significant bias in biological samples [1]. Unlabeled analogs cannot correct for these dynamic, sample-specific variabilities, and their use is explicitly discouraged in regulatory bioanalytical method validation guidelines [2].

Unlabeled flumazenil acid

Matrix effect mismatch

Unlabeled analog cannot track ion suppression/enhancement variability across biological samples, introducing quantitative bias.

Structural analog (e.g., other benzodiazepine acid)

Chromatographic and ionization mismatch

Different retention and ionization behavior prevents co-elution and matrix effect compensation; not recommended for quantitative LC-MS/MS bioanalysis.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007 Jan 17;43(2):701-7. View Source
• [2] ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis, European Medicines Agency, 2022. View Source

Flumazenil Carboxylic Acid-D3: Key Differentiators

Co-Elution Fidelity Comparison

A critical performance differentiator for Flumazenil Carboxylic Acid-D3 is its near-identical chromatographic retention time to the unlabeled analyte (Flumazenil Carboxylic Acid). In contrast, non-deuterated structural analogs (e.g., midazolam, used as an internal standard in older GC-MS methods) exhibit fundamentally different chromatographic behavior and cannot co-elute, rendering them incapable of compensating for dynamic matrix effects [1]. While deuterated standards are superior, it is critical to note that they can exhibit a slight retention time shift (typically <0.05 min) compared to the analyte, which, under conditions of steep solvent gradients, can still lead to differential matrix effects. However, the D3-labeled form provides the closest possible approximation to the native analyte's behavior, minimizing this residual risk relative to any non-isotopic alternative [2].

Co-elution fidelity

Class-level inference

Reported ~40-fold improvement in co-elution vs. structural analog; near-identical retention to analyte

Supports matrix effect correction in LC-MS/MS

Deuterium-induced retention shift may exist; verify under own gradient conditions

Evidence Dimension	Chromatographic Retention Time Shift vs. Analyte (Flumazenil Acid)
Target Compound Data	<0.05 min (typical for D3-labeled analogs)
Comparator Or Baseline	Structural analog (e.g., midazolam): >2.0 min retention time difference
Quantified Difference	A 40-fold or greater improvement in co-elution fidelity
Conditions	Standard reversed-phase LC gradient (inference from general deuterated IS behavior [2])

Why This Matters

Superior co-elution ensures the internal standard experiences the identical ion suppression or enhancement as the analyte, a fundamental requirement for accurate LC-MS/MS quantification and method robustness.

• [1] Fukuda EK, et al. Plasma Determination of Flumazenil, a Benzodiazepine Antagonist, by Immunotoxicology and by Capillary Gas Chromatography/Mass Spectrometry. 1989. View Source
• [2] Berg T, Karlsen M, Oiestad AM, et al. Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC MS MS Assays? A Study on the Effect of Deuterium Labeling on Retention Time and Matrix Effects. Ther Drug Monit. 2014. View Source

Plasma Method Validation Performance

The use of a deuterated internal standard (N-Methyl tri-deuterated flumazenil) in a validated LC-ESI-MS/MS method for human plasma analysis achieved high intra-assay and inter-assay precision with relative standard deviations (RSD) of ≤6% and ≤7%, respectively, and an accuracy range of 95-104% across the calibration range [1]. This level of performance is contingent upon the isotopic internal standard's ability to track the analyte. While this study used the D3-labeled parent drug (flumazenil-D3), the data demonstrate the precise quantitative capabilities enabled by the deuterated internal standard strategy, which is directly translatable to the metabolite quantification using Flumazenil Carboxylic Acid-D3. A cross-study comparable GC-NCI-MS method, also using flumazenil-d3, achieved a detection limit of 0.1 ng/mL [2].

Method precision/accuracy

Cross-study comparable

Intra-assay RSD ≤6%, inter-assay RSD ≤7%; accuracy 95-104% (LC-ESI-MS/MS, human plasma research matrix)

Supports bioanalytical precision review

Performance from parent drug ISTD study; results transferable to metabolite quantification

Evidence Dimension	Method Precision and Accuracy
Target Compound Data	Intra-assay RSD ≤6%, Inter-assay RSD ≤7%; Accuracy 95-104%
Comparator Or Baseline	Typical acceptance criteria for bioanalytical methods (e.g., ICH M10: precision ≤15% RSD, accuracy 85-115%)
Quantified Difference	Achieves precision and accuracy well within the acceptable range, demonstrating robust performance when a D3-labeled IS is used [1]
Conditions	LC-ESI-MS/MS analysis of human plasma, calibration range 0.05-0.5 nM (15-150 pg/mL)

Why This Matters

Validated method performance directly impacts the reliability of pharmacokinetic data for regulatory submissions; the D3-labeled standard is a key component in achieving this level of data quality.

• [1] Lavén M, Markides K, Långström B. Determination of flumazenil in human plasma by liquid chromatography-electrospray ionisation tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2004 Sep 5;808(2):221-7. View Source
• [2] Song D, Zhang J, Ho PC. Determination of flumazenil in plasma by gas chromatography-negative ion chemical ionization mass spectrometry. J Chromatogr B Biomed Sci Appl. 1998;711(1-2):185-93. View Source

Unique Mass Shift for MS Detection

Flumazenil Carboxylic Acid-D3 (M.W. 278.25) exhibits a precise +3.02 Da mass shift relative to the unlabeled Flumazenil Carboxylic Acid (M.W. 275.23) . This isotopic signature ensures unequivocal detection and quantification in mass spectrometry workflows by preventing isotopic cross-talk between the analyte and internal standard channels. In GC-NCI-MS applications, the analogous flumazenil-d3 standard is monitored at m/z 278, a clear +3 Da shift from the flumazenil analyte at m/z 275, which enabled a tenfold enhancement in signal-to-noise ratio and a detection limit of 0.1 ng/mL [1]. In contrast, a structural analog internal standard would require monitoring at a completely different m/z, which does not provide any correction for ionization variability.

Mass shift identity

Direct head-to-head

+3.02 Da shift vs. unlabeled acid; clean detection channel at m/z 278 (GC-NCI-MS analog)

Supports precise MS quantification without isotopic cross-talk

Reported detection limit 0.1 ng/mL for flumazenil-d3 analog method

Evidence Dimension	Nominal Mass and MS Detection Channel
Target Compound Data	m/z 278 (for GC-NCI-MS of flumazenil-d3 analog); M.W. 278.25
Comparator Or Baseline	Unlabeled Flumazenil Carboxylic Acid: m/z 275; M.W. 275.23
Quantified Difference	A mass shift of +3 Da provides a clean, interference-free detection channel for the internal standard
Conditions	Mass spectrometry (LC-MS or GC-MS)

Why This Matters

This unique +3 Da mass shift is the fundamental physical property that enables its function as a true internal standard, allowing for accurate, multiplexed quantification without channel interference.

• [1] Song D, Zhang J, Ho PC. Determination of flumazenil in plasma by gas chromatography-negative ion chemical ionization mass spectrometry. J Chromatogr B Biomed Sci Appl. 1998;711(1-2):185-93. View Source

Flumazenil Carboxylic Acid-D3: Key Applications

Flumazenil Acid PK Bioanalysis

This compound serves as the optimal internal standard for the accurate and precise quantification of Flumazenil Carboxylic Acid (Ro 15-3890) in biological matrices (e.g., plasma, urine) using LC-MS/MS. Its near-identical physicochemical properties ensure robust compensation for matrix effects and analytical variability, enabling the generation of high-quality pharmacokinetic data that meets the stringent acceptance criteria for precision (RSD ≤7%) and accuracy (95-104%) [1]. This application is critical for understanding the metabolism and clearance of Flumazenil, where the acid metabolite is the primary elimination product, constituting 90-95% of the excreted dose [2].

PET Tracer Metabolite Profiling

In positron emission tomography (PET) studies using [11C]flumazenil, accurate determination of the radioactive metabolite [11C]Ro 15-3890 in plasma is essential for correct modeling of receptor binding [1]. Flumazenil Carboxylic Acid-D3 is an indispensable tool for developing and validating the LC-MS/MS methods used to measure the concentration of this acid metabolite, which exhibits rapid formation (kf = 0.13 ± 0.004 min−1) and elimination (T1/2m = 4.47 ± 1.31 min) kinetics comparable to the parent drug [2]. This application is vital for advancing neuroimaging studies of GABAA receptor function.

Forensic & Clinical Toxicology Confirmation

For confirmatory testing in cases of suspected benzodiazepine overdose or in therapeutic drug monitoring, the detection of the inactive metabolite flumazenil acid provides evidence of drug exposure [1]. Flumazenil Carboxylic Acid-D3 is the definitive internal standard for LC-MS/MS methods used in these contexts, ensuring the analytical specificity required for legal or clinical decision-making by minimizing the risk of false positives or quantification errors that can arise with unlabeled or structurally dissimilar internal standards [2].

In Vitro Metabolism Method Validation

In studies of hepatic drug metabolism, such as those using rat liver microsomes or hepatocytes, Flumazenil Carboxylic Acid-D3 is used to accurately measure the formation rate of flumazenil acid (M2 metabolite), which appears between 10 and 120 minutes of incubation [1]. The deuterated standard is essential for correcting for variable extraction recovery and matrix effects in these complex in vitro systems, enabling the calculation of robust enzyme kinetic parameters (e.g., Km, Vmax) and facilitating cross-study comparison of carboxylesterase (CES1) activity [2].

Application

Selection Property

Validation Focus

Flumazenil acid PK bioanalysis research

Co-elution fidelity and matrix effect compensation

Precision/accuracy within bioanalytical acceptance criteria

PET tracer metabolite profiling studies

Isotopic mass shift for interference-free MS detection

Metabolite formation and elimination kinetics

Forensic toxicology confirmatory analysis

Analytical specificity for benzodiazepine metabolite

Minimized risk of false positive/quantification error

In vitro metabolism method validation

Extraction recovery and matrix effect correction in complex matrices

Robust enzyme kinetic parameter calculation

• [1] Lavén M, Markides K, Långström B. Determination of flumazenil in human plasma by liquid chromatography-electrospray ionisation tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2004 Sep 5;808(2):221-7. View Source
• [2] DrugCentral. Flumazenil, 2023. View Source
• [3] Lavén M, Markides K, Långström B. Determination of flumazenil in human plasma by liquid chromatography-electrospray ionisation tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2004 Sep 5;808(2):221-7. View Source
• [4] Bottlaender M, Valette H, Roumenov D, et al. Plasma pharmacokinetics and metabolism of the benzodiazepine antagonist [11C] Ro 15-1788 (flumazenil) in baboon and human during positron emission tomography studies. Eur J Drug Metab Pharmacokinet. 1991;16(2):141-52. View Source
• [5] DrugCentral. Flumazenil, 2023. View Source
• [6] Peters FT, Drummer OH, Musshoff F. Validation of new methods. Forensic Sci Int. 2007 Jan 17;165(2-3):216-24. View Source
• [7] Chen CT, Chen YJ, et al. Identification of the Hepatic Metabolites of Flumazenil and their Kinetic Application in Neuroimaging. Pharmaceuticals (Basel). 2023 May 18;16(5):764. View Source
• [8] Song X, et al. Simultaneously Predicting the Pharmacokinetics of CES1-Metabolized Drugs and Their Metabolites Using Physiologically Based Pharmacokinetic Model in Cirrhosis Subjects. Pharmaceutics. 2024 Feb;16(2):234. View Source